Cas no 1020488-11-2 (3-methyl-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide)

• Product Name: 3-methyl-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide
• CAS No: 1020488-11-2
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6092001
• PubChem ID: 25281476
• Update Time: 2025-05-20

3-methyl-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide
• 3-methyl-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]butanamide
• F5030-0007
• SR-01000920150
• AKOS016391065
• 1020488-11-2
• 3-methyl-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)butanamide
• SR-01000920150-1

• Inchi： 1S/C18H20N4OS/c1-12(2)9-17(23)20-16-10-13(3)21-22(16)18-19-15(11-24-18)14-7-5-4-6-8-14/h4-8,10-12H,9H2,1-3H3,(H,20,23)
• InChI Key： MNDHZKRRPYZOHE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)CC(C)C

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-methyl-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide

3-Methyl-N-[3-Methyl-1-(4-Phenyl-1,3-Thiazol-2-Yl)-1H-Pyrazol-5-Yl]Butanamide (CAS No. 1020488-11-2): A Comprehensive Overview

The compound 3-methyl-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]butanamide, identified by the CAS registry number 1020488-11-2, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique structural and functional properties. The molecule incorporates a pyrazole ring, a thiazole ring, and an amide group, making it a versatile structure for exploring diverse chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The integration of heterocyclic systems like pyrazole and thiazole into the molecular framework enhances its electronic properties, making it an attractive candidate for exploring nonlinear optical materials and sensors.

The structural complexity of CAS No. 1020488-11-2 lies in its multi-component architecture, which includes a phenyl group attached to the thiazole ring and a methyl group substituent on both the pyrazole and butanamide moieties. These substituents play a crucial role in modulating the electronic and steric properties of the molecule, thereby influencing its reactivity and bioavailability. Recent studies have highlighted the potential of this compound as a lead molecule in anti-inflammatory drug development, where its ability to inhibit specific enzymes involved in inflammatory pathways has been demonstrated.

In terms of pharmacological applications, 3-methyl-N-[3-methyl...butanamide has shown promising results in preclinical models, particularly in assays targeting neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) efficiently is attributed to its optimized lipophilicity profile, which is influenced by the presence of the phenyl group and methyl substituents. This property is critical for developing drugs that target central nervous system disorders.

Moreover, the compound's stability under physiological conditions has been extensively studied using computational chemistry tools such as molecular dynamics simulations and quantum mechanical calculations. These studies have revealed that the molecule exhibits excellent stability due to its rigid heterocyclic framework, which minimizes conformational flexibility and reduces degradation pathways.

From a synthetic perspective, the construction of this compound involves a multi-step synthesis pathway that includes nucleophilic aromatic substitution, coupling reactions, and amide bond formation. The use of transition metal catalysts like palladium has significantly streamlined these processes, enabling chemists to achieve high yields while maintaining product quality.

In conclusion, CAS No. 1020488-11-2, or 3-methyl-N-[3-methyl...butanamide, represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and pharmacological studies, position it as a key player in future research aimed at developing innovative therapeutic agents and advanced materials.